Cas no 1897153-82-0 (4-1-(aminomethyl)cyclobutyl-N,N-diethylaniline)

• Product Name: 4-1-(aminomethyl)cyclobutyl-N,N-diethylaniline
• CAS No: 1897153-82-0
• MF: C₁₅H₂₄N₂
• MW: 232.364463806152
• CID: 6051756
• PubChem ID: 117336995
• Update Time: 2025-10-31

4-1-(aminomethyl)cyclobutyl-N,N-diethylaniline Chemical and Physical Properties

Names and Identifiers

• 4-1-(aminomethyl)cyclobutyl-N,N-diethylaniline
• EN300-1767372
• 1897153-82-0
• 4-[1-(aminomethyl)cyclobutyl]-N,N-diethylaniline

• Inchi： 1S/C15H24N2/c1-3-17(4-2)14-8-6-13(7-9-14)15(12-16)10-5-11-15/h6-9H,3-5,10-12,16H2,1-2H3
• InChI Key： MWCRYUJBKPGYDH-UHFFFAOYSA-N
• SMILES： NCC1(C2C=CC(=CC=2)N(CC)CC)CCC1

Computed Properties

• Exact Mass: 232.193948774g/mol
• Monoisotopic Mass: 232.193948774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 29.3Ų

Additional information on 4-1-(aminomethyl)cyclobutyl-N,N-diethylaniline

Introduction to 4-1-(aminomethyl)cyclobutyl-N,N-diethylaniline (CAS No. 1897153-82-0)

4-1-(aminomethyl)cyclobutyl-N,N-diethylaniline, identified by its Chemical Abstracts Service (CAS) number 1897153-82-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of cycloalkylamine derivatives, characterized by its cyclobutyl backbone and N,N-diethylamino substituent, which together contribute to its unique chemical and biological properties. The presence of an aminomethyl group at the 1-position of the cyclobutyl ring introduces a versatile functional handle, making it a valuable scaffold for further chemical modifications and derivatization.

The structural motif of 4-1-(aminomethyl)cyclobutyl-N,N-diethylaniline is of particular interest due to its potential pharmacological activity. The cyclobutyl ring, being a rigid bicyclic structure, can influence the conformational flexibility and binding affinity of the molecule when interacting with biological targets. The N,N-diethylamino group typically enhances lipophilicity, which is often crucial for membrane permeability and oral bioavailability. Meanwhile, the aminomethyl group provides a site for further functionalization, enabling the synthesis of more complex derivatives with tailored biological activities.

In recent years, there has been growing interest in exploring novel scaffolds for drug discovery, particularly those derived from natural product-inspired structures or designed to mimic biologically active molecules. The 4-1-(aminomethyl)cyclobutyl-N,N-diethylaniline scaffold aligns well with these trends, as it combines elements known to interact favorably with biological systems. For instance, the cycloalkylamine moiety is frequently encountered in bioactive molecules, including certain neurotransmitter receptor ligands and antimicrobial agents. The N,N-diethylamino group is also a common feature in pharmacophores that modulate enzyme activity or receptor binding.

One of the most compelling aspects of 4-1-(aminomethyl)cyclobutyl-N,N-diethylaniline is its potential as a lead compound for developing new therapeutic agents. Preclinical studies have begun to explore its interactions with various biological targets, including enzymes and receptors implicated in metabolic disorders, neurodegenerative diseases, and inflammatory conditions. The aminomethyl group at the 1-position of the cyclobutyl ring offers a convenient point for conjugation with other pharmacophoric elements or for modification via click chemistry approaches, such as azide-alkyne cycloaddition or urea formation.

The synthesis of 4-1-(aminomethyl)cyclobutyl-N,N-diethylaniline involves multi-step organic transformations that highlight the compound's synthetic accessibility while maintaining high purity standards. Key synthetic steps typically include cyclization reactions to form the cyclobutyl ring, followed by nucleophilic substitution or reductive amination to introduce the aminomethyl group. The final step often involves alkylation to install the N,N-diethylamino moiety. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to conduct larger-scale investigations into its pharmacological potential.

Recent research has demonstrated that derivatives of 4-1-(aminomethyl)cyclobutyl-N,N-diethylaniline exhibit promising biological activities in vitro and in vivo. For example, certain analogs have shown inhibitory effects on enzymes such as carbonic anhydrase or monoamine oxidase (MAO), which are implicated in conditions like glaucoma or depression. Additionally, structural analogs have been investigated for their potential antimicrobial properties against Gram-positive bacteria by targeting bacterial cell wall biosynthesis pathways. These findings underscore the compound's versatility as a pharmacological scaffold.

The development of 4-1-(aminomethyl)cyclobutyl-N,N-diethylaniline derivatives also benefits from computational chemistry tools that aid in predicting molecular interactions and optimizing lead compounds for drug-like properties. Molecular docking studies have been employed to identify how this compound might bind to specific protein targets, providing insights into its mechanism of action and potential side effects. Furthermore, quantum mechanical calculations help in understanding electronic properties that influence reactivity and stability.

The pharmaceutical industry has recognized the importance of developing novel molecular scaffolds that can be rapidly optimized for therapeutic efficacy and safety profiles. 4-1-(aminomethyl)cyclobutyl-N,N-diethylaniline represents an example of such a scaffold that combines structural features known to enhance bioactivity while allowing for diverse chemical modifications. As research continues to uncover new biological targets and disease mechanisms, compounds like this are likely to play an increasingly significant role in drug discovery efforts.

In conclusion,4-1-(aminomethyl)cyclobutyl-N,N-diethylaniline (CAS No. 1897153-82-0) is a structurally intriguing compound with substantial potential in pharmaceutical applications. Its unique combination of functional groups makes it an attractive starting point for developing novel therapeutics targeting various diseases. With ongoing research efforts focused on optimizing its pharmacological profile and exploring new synthetic pathways, this compound is poised to contribute significantly to future advancements in medicinal chemistry.